Cas no 152273-68-2 (Cylindricine B)

Cylindricine B structure
Cylindricine B structure
Product Name:Cylindricine B
CAS No:152273-68-2
MF:C19H32ClNO
MW:325.921g/molg/mol
CID:156933
Update Time:2024-03-01

Cylindricine B Chemical and Physical Properties

Names and Identifiers

    • Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)
    • Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3a,6b,8ab,12aS*)-
    • Cylindricine B
    • rel-(3S,5R,6S,8aR,12aR)-3-Chloro-6-hexylperhydropyrido[2,1-j]quinolin-8-one
    • CID 100951702
    • Benzo[i]quinolizin-8(8aH)-one, 3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)
    • Inchi: 1S/C19H32ClNO/c1-2-3-4-5-8-16-13-18(22)17-9-6-7-11-19(17)12-10-15(20)14-21(16)19/h15-17H,2-14H2,1H3/t15-,16-,17-,19+/m0/s1
    • InChI Key: GMYMXBPMBUGRPG-LSTDLKDCSA-N
    • SMILES: Cl[C@H]1CC[C@]23CCCC[C@H]2C(C[C@H](CCCCCC)N3C1)=O

Computed Properties

  • Exact Mass: 325.217
  • Monoisotopic Mass: 325.217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 453.6±40.0 °C(Predicted)
  • pka: 6.56±0.60(Predicted)
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